Cas no 1807158-25-3 (Ethyl 5-cyano-2-fluoro-4-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 5-cyano-2-fluoro-4-(hydroxymethyl)phenylacetate
• CAS No: 1807158-25-3
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 4944675
• Update Time: 2025-10-12

Ethyl 5-cyano-2-fluoro-4-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-fluoro-4-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H12FNO3/c1-2-17-12(16)5-8-3-9(6-14)10(7-15)4-11(8)13/h3-4,15H,2,5,7H2,1H3
• InChI Key： SFCYNCVPPLKJAB-UHFFFAOYSA-N
• SMILES： FC1=CC(CO)=C(C#N)C=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 5-cyano-2-fluoro-4-(hydroxymethyl)phenylacetate

Comprehensive Analysis of Ethyl 5-cyano-2-fluoro-4-(hydroxymethyl)phenylacetate (CAS No. 1807158-25-3)

Ethyl 5-cyano-2-fluoro-4-(hydroxymethyl)phenylacetate (CAS No. 1807158-25-3) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, fluorine atom, and hydroxymethyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antiviral agents, aligning with current trends in drug discovery for oncology and infectious diseases.

The compound's CAS number 1807158-25-3 ensures precise identification in regulatory and commercial databases. Its ethyl ester group enhances solubility, while the fluoro substituent improves metabolic stability—a critical factor in prodrug design. Recent publications highlight its utility in structure-activity relationship (SAR) studies, particularly for modifying pharmacokinetic properties of lead compounds. This aligns with frequent search queries like "fluorine in drug design" and "improving drug bioavailability."

From a synthetic chemistry perspective, Ethyl 5-cyano-2-fluoro-4-(hydroxymethyl)phenylacetate serves as a key building block for heterocyclic compounds. Its hydroxymethyl group allows further derivatization through esterification or etherification, addressing the growing demand for custom synthesis in contract research organizations (CROs). Industry reports indicate rising Google searches for "fluorinated intermediates for drug discovery," underscoring its commercial relevance.

Environmental and safety aspects of CAS 1807158-25-3 comply with modern green chemistry principles. Unlike traditional halogenated compounds, its fluorine atom exhibits minimal environmental persistence while maintaining therapeutic efficacy—a balance frequently discussed in forums about sustainable pharmaceuticals. Analytical methods like HPLC-MS and NMR have been optimized for quality control, responding to common questions about "purity determination of complex esters."

Market intelligence reveals expanding applications in crop protection chemicals, where its cyano-fluoro combination shows herbicidal activity. Patent analyses correlate with search trends for "novel agrochemical scaffolds," positioning this compound as a dual-use candidate. Storage recommendations emphasize stability under inert conditions, a topic often queried by laboratory technicians managing oxygen-sensitive reagents.

In conclusion, Ethyl 5-cyano-2-fluoro-4-(hydroxymethyl)phenylacetate represents a convergence point for multiple research frontiers. Its structural motifs address contemporary challenges in medicinal chemistry and material science, while its synthetic accessibility meets industrial scalability requirements. The compound's growing presence in scientific literature and patent filings suggests sustained interest, making it a strategic focus for R&D portfolios targeting next-generation therapeutics and specialty chemicals.